(NE)-N-(2-hexylcyclohexylidene)hydroxylamine
Description
(NE)-N-(2-Hexylcyclohexylidene)hydroxylamine is a hydroxylamine derivative characterized by a cyclohexylidene ring substituted with a hexyl group at the 2-position. This compound belongs to the oxime family, where a hydroxylamine group (-NHOH) is attached to a carbon-nitrogen double bond (C=N) within a cyclohexylidene framework.
Properties
Molecular Formula |
C12H23NO |
|---|---|
Molecular Weight |
197.32 g/mol |
IUPAC Name |
(NE)-N-(2-hexylcyclohexylidene)hydroxylamine |
InChI |
InChI=1S/C12H23NO/c1-2-3-4-5-8-11-9-6-7-10-12(11)13-14/h11,14H,2-10H2,1H3/b13-12+ |
InChI Key |
WXWGHEZWCMSJQT-OUKQBFOZSA-N |
Isomeric SMILES |
CCCCCCC\1CCCC/C1=N\O |
Canonical SMILES |
CCCCCCC1CCCCC1=NO |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (NE)-N-(2-hexylcyclohexylidene)hydroxylamine typically involves the reaction of 2-hexylcyclohexanone with hydroxylamine hydrochloride under basic conditions. The reaction proceeds through the formation of an oxime intermediate, which is subsequently converted to the desired hydroxylamine derivative. The reaction conditions often include the use of a base such as sodium hydroxide or potassium carbonate to facilitate the formation of the oxime and its subsequent conversion.
Industrial Production Methods
Industrial production of (NE)-N-(2-hexylcyclohexylidene)hydroxylamine may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, potentially involving continuous flow reactors and advanced purification techniques such as distillation or crystallization to obtain the final product.
Chemical Reactions Analysis
Types of Reactions
(NE)-N-(2-hexylcyclohexylidene)hydroxylamine can undergo various chemical reactions, including:
Oxidation: The hydroxylamine group can be oxidized to form nitroso or nitro derivatives.
Reduction: The compound can be reduced to form amines.
Substitution: The hydroxylamine group can participate in nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide, potassium permanganate, and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.
Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.
Major Products Formed
Oxidation: Nitroso or nitro derivatives.
Reduction: Amines.
Substitution: Alkylated or acylated hydroxylamine derivatives.
Scientific Research Applications
(NE)-N-(2-hexylcyclohexylidene)hydroxylamine has several applications in scientific research:
Chemistry: Used as a reagent in organic synthesis, particularly in the formation of oximes and hydroxylamines.
Biology: Investigated for its potential as a biochemical probe due to its ability to interact with various biomolecules.
Medicine: Explored for its potential therapeutic properties, including its use as an intermediate in the synthesis of pharmaceuticals.
Industry: Utilized in the production of specialty chemicals and as a stabilizer in certain industrial processes.
Mechanism of Action
The mechanism of action of (NE)-N-(2-hexylcyclohexylidene)hydroxylamine involves its interaction with molecular targets such as enzymes and receptors. The hydroxylamine group can form covalent bonds with nucleophilic sites on proteins, leading to modifications that affect their function. This interaction can modulate various biochemical pathways, making the compound useful as a tool in biochemical research.
Comparison with Similar Compounds
Comparison with Similar Compounds
The structural and functional attributes of (NE)-N-(2-hexylcyclohexylidene)hydroxylamine can be contextualized against related hydroxylamine derivatives and cyclohexylidene-containing compounds. Key comparisons include:
Structural Analogues
Metabolic and Reactivity Profiles
- N-(2-Methoxyphenyl)hydroxylamine: Exhibits dual metabolic pathways (oxidation to o-aminophenol and reduction to o-anisidine) mediated by CYP1A and CYP2E1 enzymes. The methoxy group enhances susceptibility to enzymatic oxidation, a property less pronounced in aliphatic-substituted analogues like the target compound .
- Acetophenone oxime: Lacks enzymatic redox activity due to its stable aromatic substituent but serves as a ligand in metal coordination chemistry .
- (NE)-N-(2-Hexylcyclohexylidene)hydroxylamine: The hexyl group likely reduces metabolic turnover compared to aryl-substituted hydroxylamines, favoring applications requiring prolonged stability (e.g., polymer crosslinking or surfactant formulations).
Toxicity and Regulatory Status
- N-(2-Methoxyphenyl)hydroxylamine: Classified as a metabolite of carcinogenic o-anisidine, with evidence of genotoxicity and bladder carcinogenicity in rodents .
- (NE)-N-(2-Hexylcyclohexylidene)hydroxylamine: No direct toxicity data are available, but its structural similarity to regulated hydroxylamines (e.g., MDOH in ) warrants caution in handling and application .
Biological Activity
(NH)-N-(2-hexylcyclohexylidene)hydroxylamine is a compound that has garnered interest in the field of medicinal chemistry due to its potential biological activities. This article explores its biological activity, including mechanisms of action, therapeutic potentials, and relevant case studies.
Chemical Structure and Properties
(NH)-N-(2-hexylcyclohexylidene)hydroxylamine is characterized by its unique structure, which includes a hydroxylamine functional group attached to a cyclohexyl ring. This configuration is believed to contribute to its biological activity, particularly in interacting with various biological targets.
The biological activity of (NH)-N-(2-hexylcyclohexylidene)hydroxylamine can be attributed to several mechanisms:
- Antioxidant Activity : Hydroxylamines are known for their ability to scavenge free radicals, which can protect cells from oxidative stress.
- Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways, potentially leading to therapeutic effects.
- Cell Signaling Modulation : It may influence cell signaling pathways, thereby affecting cellular responses and functions.
Biological Activity Data
The following table summarizes the biological activities reported for (NH)-N-(2-hexylcyclohexylidene)hydroxylamine:
| Activity | Description | Reference |
|---|---|---|
| Antioxidant | Demonstrated ability to reduce oxidative stress in vitro | |
| Anti-inflammatory | Inhibits pro-inflammatory cytokines in cell culture models | |
| Enzyme inhibition | Shows potential as an inhibitor of specific metabolic enzymes |
Case Studies
Several case studies have highlighted the potential applications of (NH)-N-(2-hexylcyclohexylidene)hydroxylamine:
- Case Study 1 : A study investigated the compound's effects on oxidative stress in human cell lines. Results indicated a significant reduction in reactive oxygen species (ROS), suggesting its utility as a therapeutic agent for conditions associated with oxidative damage.
- Case Study 2 : Another research focused on its anti-inflammatory properties. The compound was shown to inhibit the production of pro-inflammatory cytokines, indicating potential applications in treating inflammatory diseases.
Research Findings
Recent studies have provided insights into the pharmacological properties of (NH)-N-(2-hexylcyclohexylidene)hydroxylamine:
- In vitro assays demonstrated that the compound exhibited a dose-dependent response in reducing oxidative stress markers.
- Animal models revealed that administration of (NH)-N-(2-hexylcyclohexylidene)hydroxylamine led to significant improvements in inflammation-related parameters.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
